Cas no 98085-85-9 (Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-)
98085-85-9 structure
Product Name:Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
CAS No:98085-85-9
MF:C23H30O3
MW:354.482507228851
CID:750743
PubChem ID:71331866
Update Time:2025-04-19
Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-
- bis(5-tert-butyl-2-methoxyphenyl)methanone
- DTXSID80760392
- 98085-85-9
-
- Inchi: 1S/C23H30O3/c1-22(2,3)15-9-11-19(25-7)17(13-15)21(24)18-14-16(23(4,5)6)10-12-20(18)26-8/h9-14H,1-8H3
- InChI Key: MUPFANHBVBKOMD-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C(C1=C(C=CC(=C1)C(C)(C)C)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 354.21949481g/mol
- Monoisotopic Mass: 354.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 35.5Ų
Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
98085-85-9 (Methanone, bis[5-(1,1-dimethylethyl)-2-methoxyphenyl]-) Related Products
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